7-Methyl Xanthine
7-Methyl Xanthine
7-Methylxanthine, also known as heteroxanthin, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 7-Methylxanthine exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 7-Methylxanthine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 7-methylxanthine is primarily located in the cytoplasm. 7-Methylxanthine participates in a number of enzymatic reactions. In particular, 7-Methylxanthine and formaldehyde can be biosynthesized from paraxanthine; which is catalyzed by the enzyme cytochrome P450 1A2. In addition, 7-Methylxanthine can be converted into 7-methyluric acid; which is mediated by the enzyme xanthine dehydrogenase/oxidase. In humans, 7-methylxanthine is involved in the caffeine metabolism pathway. Outside of the human body, 7-methylxanthine can be found in arabica coffee. This makes 7-methylxanthine a potential biomarker for the consumption of this food product.
7-methylxanthine is an oxopurine that is xanthine in which the hydrogen attached to the nitrogen at position 7 is replaced by a methyl group. It is an intermediate metabolite in the synthesis of caffeine. It has a role as a plant metabolite, a human xenobiotic metabolite and a mouse metabolite. It is an oxopurine and a purine alkaloid. It derives from a 7H-xanthine.
7-methylxanthine is an oxopurine that is xanthine in which the hydrogen attached to the nitrogen at position 7 is replaced by a methyl group. It is an intermediate metabolite in the synthesis of caffeine. It has a role as a plant metabolite, a human xenobiotic metabolite and a mouse metabolite. It is an oxopurine and a purine alkaloid. It derives from a 7H-xanthine.
Brand Name:
Vulcanchem
CAS No.:
552-62-5
VCID:
VC0127787
InChI:
InChI=1S/C6H6N4O2/c1-10-2-7-4-3(10)5(11)9-6(12)8-4/h2H,1H3,(H2,8,9,11,12)
SMILES:
CN1C=NC2=C1C(=O)NC(=O)N2
Molecular Formula:
C6H6N4O2
Molecular Weight:
166.14 g/mol
7-Methyl Xanthine
CAS No.: 552-62-5
Reference Standards
VCID: VC0127787
Molecular Formula: C6H6N4O2
Molecular Weight: 166.14 g/mol
| CAS No. | 552-62-5 |
|---|---|
| Product Name | 7-Methyl Xanthine |
| Molecular Formula | C6H6N4O2 |
| Molecular Weight | 166.14 g/mol |
| IUPAC Name | 7-methyl-3H-purine-2,6-dione |
| Standard InChI | InChI=1S/C6H6N4O2/c1-10-2-7-4-3(10)5(11)9-6(12)8-4/h2H,1H3,(H2,8,9,11,12) |
| Standard InChIKey | PFWLFWPASULGAN-UHFFFAOYSA-N |
| SMILES | CN1C=NC2=C1C(=O)NC(=O)N2 |
| Canonical SMILES | CN1C=NC2=C1C(=O)NC(=O)N2 |
| Melting Point | 300°C |
| Physical Description | Solid |
| Description | 7-Methylxanthine, also known as heteroxanthin, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 7-Methylxanthine exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 7-Methylxanthine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 7-methylxanthine is primarily located in the cytoplasm. 7-Methylxanthine participates in a number of enzymatic reactions. In particular, 7-Methylxanthine and formaldehyde can be biosynthesized from paraxanthine; which is catalyzed by the enzyme cytochrome P450 1A2. In addition, 7-Methylxanthine can be converted into 7-methyluric acid; which is mediated by the enzyme xanthine dehydrogenase/oxidase. In humans, 7-methylxanthine is involved in the caffeine metabolism pathway. Outside of the human body, 7-methylxanthine can be found in arabica coffee. This makes 7-methylxanthine a potential biomarker for the consumption of this food product. 7-methylxanthine is an oxopurine that is xanthine in which the hydrogen attached to the nitrogen at position 7 is replaced by a methyl group. It is an intermediate metabolite in the synthesis of caffeine. It has a role as a plant metabolite, a human xenobiotic metabolite and a mouse metabolite. It is an oxopurine and a purine alkaloid. It derives from a 7H-xanthine. |
| Synonyms | Heteroxanthine; NSC 7861; 3,7-Dihydro-7-methyl-1H-purine-2,6-dione |
| PubChem Compound | 68374 |
| Last Modified | Nov 11 2021 |
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